Cas no 517-45-3 (9,9'-Dixanthylidene)

9,9'-Dixanthylidene structure
9,9'-Dixanthylidene structure
Product Name:9,9'-Dixanthylidene
CAS No:517-45-3
MF:C26H16O2
MW:360.404047012329
MDL:MFCD00597968
CID:82413
PubChem ID:68202
Update Time:2025-04-18

9,9'-Dixanthylidene Chemical and Physical Properties

Names and Identifiers

    • 9,9'-Dixanthylidene
    • 9,9-bixanthenylidene
    • 9-xanthen-9-ylidenexanthene
    • 9-(9H-Xanthen-9-ylidene)-9H-xanthene
    • 9-(9H-xanthene-9-ylidene)-9H-xanthene
    • 9,9'-bi(9H-xanthen-9-ylidene)
    • 9,9'-bixanthenylidene
    • 9.9'-dixanthylidene
    • bixanthylene
    • Bixanthylidene
    • Dixanthylene
    • Dixanthylidene
    • SCHEMBL302174
    • DTXSID80199648
    • NSC 15906
    • .DELTA.9,9'-Bixanthene
    • 9,9-DIXANTHYLIDENE
    • EINECS 208-241-5
    • NS00032329
    • SXXWAWNPJCEOGD-UHFFFAOYSA-
    • NSC-15906
    • InChI=1/C26H16O2/c1-5-13-21-17(9-1)25(18-10-2-6-14-22(18)27-21)26-19-11-3-7-15-23(19)28-24-16-8-4-12-20(24)26/h1-16H
    • 9H-Xanthene, 9-(9H-xanthen-9-ylidene)-
    • AKOS024348960
    • 517-45-3
    • MFCD00597968
    • SXXWAWNPJCEOGD-UHFFFAOYSA-N
    • NSC15906
    • 9,9'-bis(9H-xanthen-9-ylidene)
    • AG-690/36541063
    • MDL: MFCD00597968
    • Inchi: 1S/C26H16O2/c1-5-13-21-17(9-1)25(18-10-2-6-14-22(18)27-21)26-19-11-3-7-15-23(19)28-24-16-8-4-12-20(24)26/h1-16H
    • InChI Key: SXXWAWNPJCEOGD-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2/C(/C2C=CC=CC1=2)=C1/C2C=CC=CC=2OC2C=CC=CC/1=2

Computed Properties

  • Exact Mass: 360.11500
  • Monoisotopic Mass: 360.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.9
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3
  • Melting Point: 318-320°C
  • Boiling Point: 494.2°Cat760mmHg
  • Flash Point: 188.4°C
  • Refractive Index: 1.711
  • PSA: 18.46000
  • LogP: 6.90540
  • Solubility: Not determined

9,9'-Dixanthylidene Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

9,9'-Dixanthylidene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9,9'-Dixanthylidene Pricemore >>

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9,9'-Dixanthylidene Production Method

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